Cas no 89692-81-9 (1,3-dichloro-5-methyl-2-nitro-benzene)

1,3-dichloro-5-methyl-2-nitro-benzene structure
89692-81-9 structure
Product Name:1,3-dichloro-5-methyl-2-nitro-benzene
CAS No:89692-81-9
MF:C7H5Cl2NO2
MW:206.026099920273
MDL:MFCD22648298
CID:2440051
PubChem ID:14898481
Update Time:2024-10-26

1,3-dichloro-5-methyl-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dichloro-4-nitrotoluene
    • 3,5-dichloro-4-nitro-toluene
    • 1,3-dichloro-5-methyl-2-nitrobenzene
    • CL9110
    • 1,3-Dichloro-5-methyl-2-nitrobenzene (ACI)
    • Toluene, 3,5-dichloro-4-nitro- (7CI)
    • 1,3-dichloro-5-methyl-2-nitro-benzene
    • MFCD22648298
    • SCHEMBL9495799
    • AKOS027339573
    • SY244033
    • DB-193573
    • CS-0061217
    • 89692-81-9
    • AS-46210
    • MDL: MFCD22648298
    • Inchi: 1S/C7H5Cl2NO2/c1-4-2-5(8)7(10(11)12)6(9)3-4/h2-3H,1H3
    • InChI Key: POAILBXQTJDSFV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(Cl)=CC(C)=CC=1Cl)=O

Computed Properties

  • Exact Mass: 204.9697338g/mol
  • Monoisotopic Mass: 204.9697338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.8

1,3-dichloro-5-methyl-2-nitro-benzene Pricemore >>

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